4-(Isopropylamino)-2-(methylthio)pyrimidine-5-carboxylic Acid

• CAS RN: 76360-88-8
• Molecular Formula: C9H13N3O2S
• Molecular Weight: 227.29 g/mol
• IUPAC Name: 2-methylsulfanyl-4-(propan-2-ylamino)pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C9H13N3O2S/c1-5(2)11-7-6(8(13)14)4-10-9(12-7)15-3/h4-5H,1-3H3,(H,13,14)(H,10,11,12)
• InChI Key: IPIYOTSHMSSGLY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NC(=NC=C1C(=O)O)SC

Description

4-(Isopropylamino)-2-(methylthio)pyrimidine-5-carboxylic Acid is a useful research compound. Its molecular formula is C9H13N3O2S and its molecular weight is 227.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 5.0 g (19.6 mmol) of ethyl 4-(isopropylamino)-2-(methylthio)pyrimidine-5-carboxylate in 20 mL of ethanol is added a solution of 0.8 g (20.6 mmol) of sodium hydroxide in 30 mL of water. The reaction suspension is stirred at room temperature overnight. The reaction solution is diluted with 100 mL of water and washed twice with diethyl ether. The aqueous phase is neutralized with 20.6 mL of 1N HCl. The precipitate is filtered and washed twice with water, dried under vacuum at 70° C. to give 4.0 g (90%) of the title compound: mp 202-203° C. (dec).

Synthesis routes and methods II

Procedure details

In a round-bottomed flask ethyl 4-(isopropylamino)-2-(methylthio)pyrimidine-5-carboxylate (10.97 g, 43.0 mmol) was dissolved in ethanol (150 mL) followed by the addition of aqueous sodium hydroxide solution (1M, 129 ml, 129 mmol). The resulting mixture was stirred overnight at room temperature and then the solvent was evaporated under reduced pressure. Aqueous citric acid solution (2M, 129 ml, 258 mmol) was slowly added and the resulting mixture was stirred for 0.5 h at room temperature. The suspension was filtered and the solids were washed twice with water (2×50 mL) and then dried in the vacuum oven at 45° C. overnight to afford 4-(isopropylamino)-2-(methylthio)pyrimidine-5-carboxylic acid (8.38 g, 36.9 mmol, 86% yield); MS (ESI) m/z 228.4 [M+1]+.